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Compound of Interest

Compound Name: 5,7-Dihydroxyisoflavone

Cat. No.: B191089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,7-Dihydroxyisoflavone is a naturally occurring isoflavonoid, a class of compounds known

for a variety of biological activities.[1] Found in various plants, particularly legumes, this

compound is of significant interest in pharmacological research due to its potential antioxidant,

anti-inflammatory, and phytoestrogenic properties.[1] Its core structure, a 3-phenylchromen-4-

one skeleton with hydroxyl groups at positions 5 and 7, is believed to be crucial for its biological

effects. These application notes provide a comprehensive guide for utilizing 5,7-
dihydroxyisoflavone as a tool compound in pharmacological studies, offering detailed

protocols for in vitro assays and summarizing key signaling pathways it may modulate.
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Property Value Reference

Chemical Formula C₁₅H₁₀O₄ [2]

Molecular Weight 254.24 g/mol [2]

Appearance Solid [2]

Melting Point 205 °C [2]

Solubility

Soluble in organic solvents like

DMSO and ethanol;

moderately soluble in water.

[1]

CAS Number 4044-00-2 [2]

Data Presentation
Quantitative data such as IC₅₀ and EC₅₀ values for 5,7-dihydroxyisoflavone are not

extensively reported in publicly available literature. Researchers are encouraged to determine

these values empirically for their specific experimental models. The following tables are

provided as templates for summarizing experimental findings.

Table 1: In Vitro Anti-Inflammatory Activity of 5,7-Dihydroxyisoflavone

Assay Cell Line Stimulant
Measured
Parameter

IC₅₀ (µM)

Nitric Oxide (NO)

Production
RAW 264.7 LPS (1 µg/mL) Nitrite

Data to be

generated

TNF-α

Production
RAW 264.7 LPS (1 µg/mL) TNF-α

Data to be

generated

IL-6 Production RAW 264.7 LPS (1 µg/mL) IL-6
Data to be

generated

Table 2: Antioxidant Capacity of 5,7-Dihydroxyisoflavone
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Assay Method
Measured
Parameter

EC₅₀ (µM)

ROS Scavenging DCFH-DA Intracellular ROS Data to be generated

Radical Scavenging DPPH DPPH radical Data to be generated

Table 3: Cytotoxicity of 5,7-Dihydroxyisoflavone

Cell Line Assay Incubation Time (h) IC₅₀ (µM)

RAW 264.7 MTT 24 Data to be generated

HepG2 MTT 24 Data to be generated

SH-SY5Y MTT 24 Data to be generated

Key Signaling Pathways
Based on studies of structurally related flavonoids, 5,7-dihydroxyisoflavone is hypothesized

to exert its anti-inflammatory effects by modulating key signaling pathways such as the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][3] These

pathways are central to the production of pro-inflammatory mediators.
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Click to download full resolution via product page

Caption: Proposed inhibition of the NF-κB signaling pathway by 5,7-dihydroxyisoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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